{4-[(4-Methylphenyl)sulfonyl]piperazin-1-yl}(2,4,6-trimethylphenyl)methanone

• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: [4-(4-methylphenyl)sulfonylpiperazin-1-yl]-(2,4,6-trimethylphenyl)methanone
• InChI: InChI=1S/C21H26N2O3S/c1-15-5-7-19(8-6-15)27(25,26)23-11-9-22(10-12-23)21(24)20-17(3)13-16(2)14-18(20)4/h5-8,13-14H,9-12H2,1-4H3
• InChI Key: QIOPGPVKFLTJQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3=C(C=C(C=C3C)C)C

Description

MESITYL{4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO}METHANONE is a complex organic compound with the molecular formula C16H18O2S It is known for its unique chemical structure, which includes a mesityl group, a piperazine ring, and a sulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MESITYL{4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO}METHANONE typically involves multiple steps, starting with the preparation of the mesityl group and the piperazine ring. The mesityl group can be synthesized through Friedel-Crafts alkylation, while the piperazine ring is often prepared via cyclization reactions. The final step involves the sulfonylation of the piperazine ring using sulfonyl chloride under basic conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes the use of advanced techniques such as continuous flow reactors and automated synthesis systems to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

MESITYL{4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO}METHANONE undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the sulfonyl group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Nucleophiles such as amines, alcohols, or thiols, often in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

MESITYL{4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO}METHANONE has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as a biochemical probe and for studying enzyme interactions.

Medicine: Explored for its therapeutic potential in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MESITYL{4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO}METHANONE involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group is known to form strong interactions with amino acid residues in proteins, which can modulate the activity of enzymes or receptors. This compound may also affect cellular pathways by altering the function of key proteins involved in signal transduction .

Comparison with Similar Compounds

Similar Compounds

MESITYL{4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO}METHANONE: Unique due to its specific combination of functional groups.

MESITYL{4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO}ETHANONE: Similar structure but with an ethanone group instead of methanone.

MESITYL{4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO}PROPANE: Contains a propane group, leading to different chemical properties.

Uniqueness

MESITYL{4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO}METHANONE stands out due to its specific combination of a mesityl group, a piperazine ring, and a sulfonyl group. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry .